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The following table consolidates the key information available from the search results [1] [2] [3].

Aspect Details

Peptide Identity Variant of Gastrin I; 15th amino acid substituted with Leucine (Leu) [2].

Primary Receptor Cholecystokinin-B receptor (CCK-BR), a G-protein-coupled receptor [1].

Primary
Biological Role

Stimulates gastric acid secretion; exhibits trophic (growth-promoting) effects on

normal gastrointestinal epithelium [1] [3].

Pathological Role Stimulates growth of gastric adenocarcinoma (stomach cancer) via CCK-B

receptors that are overexpressed in this malignancy [1].

Sequence (Short) Pyr-GPWLEEEEEAYGWLDF-NH2 [3].

Molecular Weight 2080.16 g/mol [1] [2] [3].

Chemical and Physical Data

The table below provides the basic chemical and handling information for the peptide itself [1] [2] [3].
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Property Specification

CAS Number 39024-57-2 [1] [2] [3]

Molecular
Formula

C98H126N20O31 [1] [2] [3]

Appearance White to off-white solid [1] [3].

Solubility Soluble in DMSO (e.g., 80-100 mg/mL) and Water (e.g., 5-10 mg/mL). Sonication is
recommended for dissolution [1] [2].

Visualizing the Core Signaling Pathway

Based on the described mechanism, the core pathway involves ligand binding and receptor activation. The

following Graphviz diagram illustrates this fundamental process.
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A simplified overview of the [Leu15]-Gastrin I signaling cascade, from receptor binding to intracellular

effects.

Research Context and Data Gaps
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The available data firmly establishes [Leu15]-Gastrin I as a bioactive peptide that acts through the CCK-B

receptor to promote growth in gastrointestinal tissues, with implications in cancer research [1] [3]. However,

the search results did not contain the detailed experimental data you requested.

Limited Quantitative Data: The search results confirmed the peptide's activity but did not provide

comprehensive quantitative datasets (e.g., full dose-response curves, binding affinity constants,
IC50/EC50 values from multiple studies) needed for comparative tables.

Lack of Detailed Protocols: While one source mentioned a method for detecting receptor
concentration [1], the search did not yield the detailed, step-by-step methodologies for key

experiments that you require.
Incomplete Pathway Elucidation: The information was sufficient to create a high-level pathway

diagram but lacked the specific details on downstream effectors (e.g., Ras-ERK, EGFR
transactivation) needed for a more complex and validated visualization.

Suggestions for Further Research

To gather the in-depth data required for a full whitepaper, I suggest you:

Consult specialized databases: Search platforms like PubMed and Google Scholar are essential
for finding primary research articles. Using specific queries such as "[Leu15]-Gastrin I" AND

"signaling" or "Gastrin I variant" AND "CCK-B receptor" may yield relevant papers
with detailed experimental sections and results.

Review foundational literature: Broader reviews on "Gastrin and Gastric Cancer" often reference
key studies on various gastrin analogs and their mechanisms, which can provide valuable context

and lead you to primary sources [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Core Mechanism of Action and Characteristics]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1902245#leu15-gastrin-i-

mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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